Cas no 1159734-98-1 (1-(2-Pyridinyl)cyclobutylamine)

• Product Name: 1-(2-Pyridinyl)cyclobutylamine
• CAS No: 1159734-98-1
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD14584704
• CID: 2132766
• PubChem ID: 58431055
• Update Time: 2025-06-14

1-(2-Pyridinyl)cyclobutylamine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 1-(2-pyridinyl)-
• 1-(pyridin-2-yl)cyclobutan-1-amine
• 1-pyridin-2-yl-cyclobutylamine
• VEGZXOSAJZVXKI-UHFFFAOYSA-N
• 1-(2-Pyridinyl)cyclobutylamine

• MDL： MFCD14584704
• Inchi： 1S/C9H12N2/c10-9(5-3-6-9)8-4-1-2-7-11-8/h1-2,4,7H,3,5-6,10H2
• InChI Key： VEGZXOSAJZVXKI-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=CN=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 257.5±23.0 °C at 760 mmHg
• Flash Point: 133.3±9.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2-Pyridinyl)cyclobutylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(2-Pyridinyl)cyclobutylamine

Research Brief on 1-(2-Pyridinyl)cyclobutylamine (CAS: 1159734-98-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

1-(2-Pyridinyl)cyclobutylamine (CAS: 1159734-98-1) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This bicyclic amine, featuring a pyridine ring fused to a cyclobutylamine moiety, exhibits intriguing physicochemical properties that make it a valuable scaffold for drug discovery and development. Recent studies have explored its utility as a building block for novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The researchers utilized 1-(2-Pyridinyl)cyclobutylamine as a core structure to develop analogs that showed enhanced binding affinity for the serotonin transporter (SERT) while maintaining favorable pharmacokinetic profiles. Molecular docking studies revealed that the cyclobutylamine moiety contributes to optimal positioning within the SERT binding pocket, suggesting its importance for target engagement.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed novel derivatives of 1-(2-Pyridinyl)cyclobutylamine exhibiting potent activity against drug-resistant bacterial strains. The inventors modified the parent compound at various positions, creating a library of analogs with improved antibacterial efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Enterobacteriaceae. Structure-activity relationship (SAR) studies highlighted the critical role of the pyridine nitrogen in mediating interactions with bacterial targets.

From a synthetic chemistry perspective, several innovative routes to 1-(2-Pyridinyl)cyclobutylamine have been developed recently. A 2024 publication in Organic Process Research & Development described a scalable, enantioselective synthesis utilizing asymmetric hydrogenation of a corresponding cyclobutene precursor. This advancement addresses previous challenges in obtaining the compound in high optical purity, which is particularly important for pharmaceutical applications where stereochemistry often influences biological activity.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in Physical Chemistry Chemical Physics (2023) provided detailed insights into the conformational preferences of 1-(2-Pyridinyl)cyclobutylamine, revealing a preference for a pseudo-equatorial orientation of the pyridine ring relative to the cyclobutane plane. These findings have important implications for drug design, as they inform the spatial arrangement of pharmacophores in derivative compounds.

Looking forward, 1-(2-Pyridinyl)cyclobutylamine continues to show promise as a versatile scaffold in medicinal chemistry. Current research directions include its application in the development of positron emission tomography (PET) tracers for neurological imaging and as a ligand for transition metal catalysis in pharmaceutical synthesis. The compound's unique combination of rigidity and synthetic accessibility positions it as an important tool in both drug discovery and chemical biology research.